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Compound of Interest

Compound Name: Me-Tet-PEG8-NHBoc

Cat. No.: B12375948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Me-Tet-PEG8-NHBoc, a

high-quality heterobifunctional linker, for advanced cell labeling applications. This linker is

designed for the two-step labeling of cells, leveraging the power of bioorthogonal click

chemistry. The workflow involves the initial conjugation of the linker to a biomolecule of interest

and subsequent labeling of cells that have been modified with a complementary reactive group.

Me-Tet-PEG8-NHBoc incorporates three key features: a methyltetrazine (Me-Tet) moiety for

rapid and specific bioorthogonal ligation, an eight-unit polyethylene glycol (PEG8) spacer to

enhance solubility and reduce steric hindrance, and a Boc-protected amine (NHBoc) for

covalent attachment to a biomolecule after deprotection.

The core of this methodology lies in the inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition, a bioorthogonal reaction between the tetrazine group and a strained dienophile,

typically a trans-cyclooctene (TCO). This reaction is exceptionally fast and proceeds efficiently

under physiological conditions without the need for a catalyst, making it ideal for live-cell

applications.[1][2]

Key Applications:
Pre-targeted Cell Imaging and Therapy: This powerful strategy involves a two-step in vivo

approach. First, a targeting molecule (e.g., an antibody) conjugated with Me-Tet-PEG8 is

administered and allowed to accumulate at the target site. Subsequently, a TCO-modified
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imaging agent or therapeutic payload is introduced, which rapidly reacts with the tetrazine-

functionalized targeting molecule.[3][4]

Antibody-Drug Conjugates (ADCs): Me-Tet-PEG8-NHBoc can be used to link a cytotoxic

drug to an antibody. This modular approach allows for the precise and stable conjugation of

the payload to the antibody.[3]

Functionalization of Nanoparticles: The linker can be used to modify the surface of amine-

presenting nanoparticles, enabling the subsequent attachment of TCO-modified targeting

ligands, imaging agents, or therapeutic molecules.

Live-Cell Imaging: Specific cell populations can be labeled by first modifying them with a

TCO-containing molecule (e.g., through metabolic labeling or surface receptor engineering)

and then introducing a targeting molecule conjugated with Me-Tet-PEG8 and a fluorescent

reporter.

Chemical Structure and Properties
Property Value

Molecular Formula C34H56N6O11

Molecular Weight 724.84 g/mol

Reactive Groups

Methyltetrazine (reacts with TCO), Boc-

protected Amine (available for conjugation after

deprotection)

Reaction Chemistry
Inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition

Solubility

Soluble in organic solvents such as DMSO and

DMF. The PEG8 spacer enhances solubility in

aqueous buffers once conjugated.

Storage
Store at -20°C, desiccated, and protected from

light.

Quantitative Data Summary
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The following table summarizes typical reaction parameters and expected outcomes for the key

steps involved in using Me-Tet-PEG8-NHBoc. Please note that optimal conditions may vary

depending on the specific biomolecule and experimental setup.

Parameter Value Range Notes

Boc Deprotection Efficiency >95%

Monitored by LC-MS or TLC.

Complete removal of the Boc

group is crucial for efficient

conjugation.

Antibody Conjugation

Efficiency (DOL)
2 - 8

The Degree of Labeling (DOL)

can be controlled by adjusting

the molar ratio of the linker to

the antibody. Over-labeling can

lead to antibody aggregation

and loss of function.

iEDDA Reaction Rate Constant

(k₂)
10³ - 10⁶ M⁻¹s⁻¹

The reaction between tetrazine

and TCO is exceptionally fast,

allowing for efficient labeling at

low concentrations. The

precise rate depends on the

specific TCO derivative and

reaction conditions.

Cell Viability Post-Labeling >95%

The bioorthogonal nature of

the iEDDA reaction minimizes

cytotoxicity. However, it is

always recommended to

perform a cell viability assay

(e.g., Trypan Blue or MTT

assay) for new applications.

Labeling Specificity High

The tetrazine-TCO reaction is

highly specific and

bioorthogonal, resulting in

minimal off-target labeling.
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Experimental Protocols
Here we provide detailed protocols for the use of Me-Tet-PEG8-NHBoc in a typical cell labeling

workflow.

Protocol 1: Boc Deprotection of Me-Tet-PEG8-NHBoc
This protocol describes the removal of the tert-butyloxycarbonyl (Boc) protecting group to yield

the free amine, Me-Tet-PEG8-NH2, which is ready for conjugation.

Materials:

Me-Tet-PEG8-NHBoc

Anhydrous Dichloromethane (DCM)

Trifluoroacetic Acid (TFA)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stir bar and stir plate

Rotary evaporator

Procedure:

Dissolution: Dissolve Me-Tet-PEG8-NHBoc in anhydrous DCM (e.g., at a concentration of

0.1 M) in a round-bottom flask equipped with a magnetic stir bar.

Acid Addition: Add TFA to the solution to a final concentration of 25-50% (v/v).

Reaction: Stir the reaction mixture at room temperature for 30 minutes to 2 hours.
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Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). On a TLC plate, the deprotected product will

have a lower Rf value (be more polar) than the starting material. For LC-MS, monitor the

disappearance of the mass corresponding to the Boc-protected linker and the appearance of

the mass of the deprotected product.

Work-up (TFA Salt): Once the reaction is complete, remove the DCM and excess TFA by

rotary evaporation. The resulting residue is the amine as its TFA salt, which can often be

used directly in the subsequent conjugation step.

Work-up (Free Amine - Optional): a. Dissolve the residue in DCM. b. Carefully wash the

organic layer with saturated NaHCO₃ solution to neutralize the excess TFA. Caution: CO₂

evolution will occur. c. Wash the organic layer with brine. d. Dry the organic layer over

anhydrous Na₂SO₄ or MgSO₄. e. Filter the solution and concentrate under reduced pressure

to obtain the free amine, Me-Tet-PEG8-NH2.

Diagram: Boc Deprotection Workflow
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Caption: Workflow for Boc deprotection of Me-Tet-PEG8-NHBoc.
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Protocol 2: Conjugation of Me-Tet-PEG8-NH2 to an
Antibody
This protocol describes the conjugation of the deprotected linker to the lysine residues of an

antibody via EDC/NHS chemistry.

Materials:

Me-Tet-PEG8-NH2 (from Protocol 1)

Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4)

Anhydrous Dimethyl Sulfoxide (DMSO)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS)

Reaction Buffer (e.g., PBS, pH 7.4)

Desalting column

Procedure:

Antibody Preparation: If the antibody solution contains primary amines (e.g., Tris buffer) or

stabilizers (e.g., BSA), purify the antibody using a desalting column or dialysis, exchanging it

into the Reaction Buffer. Adjust the antibody concentration to 2-5 mg/mL.

Reagent Preparation: a. Prepare a 10 mM stock solution of Me-Tet-PEG8-NH2 in anhydrous

DMSO. b. Immediately before use, prepare 100 mM stock solutions of EDC and NHS in

anhydrous DMSO or water.

Activation and Conjugation: a. In a microcentrifuge tube, combine the Me-Tet-PEG8-NH2

stock solution with the EDC and NHS stock solutions at a molar ratio of 1:5:10

(Linker:EDC:NHS). b. Incubate the activation mixture for 15-30 minutes at room temperature.

c. Add the activated linker mixture to the antibody solution. A 10-20 fold molar excess of the

linker to the antibody is a good starting point to achieve a suitable Degree of Labeling (DOL).
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This ratio should be optimized for your specific antibody. d. Incubate the reaction for 2 hours

at room temperature or overnight at 4°C with gentle mixing.

Purification: Remove the excess linker and reaction byproducts by passing the reaction

mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS).

Characterization: The resulting tetrazine-modified antibody can be characterized by UV-Vis

spectroscopy to determine the DOL. The tetrazine group has a characteristic absorbance at

~520 nm.

Diagram: Antibody Conjugation Workflow
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Caption: Workflow for conjugating Me-Tet-PEG8-NH2 to an antibody.

Protocol 3: Labeling of TCO-Modified Cells
This protocol describes the final "click" reaction between the tetrazine-modified antibody and

cells that have been pre-labeled with a TCO-containing molecule.

Materials:

Tetrazine-modified antibody (from Protocol 2)

TCO-modified cells

Cell culture medium or FACS buffer (e.g., PBS with 1% BSA)

Fluorescence microscope or flow cytometer

Procedure:

Cell Preparation: Harvest the TCO-modified cells and wash them once with ice-cold FACS

buffer or cell culture medium.

Staining Solution Preparation: Dilute the tetrazine-modified antibody to the desired final

concentration (e.g., 1-10 µM) in FACS buffer or cell culture medium. The optimal

concentration should be determined empirically.

Staining: Add the staining solution to the cell suspension.

Incubation: Incubate the cells for 15-30 minutes at room temperature or 37°C, protected from

light. The reaction is typically very fast.

Washing: Wash the cells two to three times with ice-cold FACS buffer to remove any

unreacted antibody.

Analysis: Resuspend the cells in FACS buffer and analyze them using a flow cytometer or

fluorescence microscope with the appropriate filter sets for the fluorophore conjugated to the

antibody.
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Controls:

Unlabeled Cells + Tetrazine-Antibody: To assess non-specific binding of the antibody.

TCO-labeled Cells (no tetrazine-antibody): To determine the background fluorescence of the

TCO-modified cells.

Unlabeled Cells (no TCO, no tetrazine-antibody): To determine the autofluorescence of the

cells.

Diagram: Cell Labeling Workflow
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Caption: Workflow for labeling TCO-modified cells.

Application Example: Targeting a Receptor Tyrosine
Kinase (RTK) Signaling Pathway
Click chemistry is a valuable tool for studying cell signaling pathways. For instance, a specific

RTK on the cell surface can be targeted with an antibody conjugated to Me-Tet-PEG8. This

allows for the subsequent attachment of various TCO-modified probes, such as fluorophores

for imaging, or small molecule inhibitors to study their effect on downstream signaling.

Diagram: Representative RTK Signaling Pathway
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Caption: Simplified RTK signaling pathway targeted by a tetrazine-antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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